![molecular formula C15H23NO3 B4678823 3-(1-piperidinylcarbonyl)bicyclo[2.2.2]octane-2-carboxylic acid](/img/structure/B4678823.png)
3-(1-piperidinylcarbonyl)bicyclo[2.2.2]octane-2-carboxylic acid
Overview
Description
3-(1-piperidinylcarbonyl)bicyclo[2.2.2]octane-2-carboxylic acid, also known as BTCP, is a synthetic compound that belongs to the family of psychoactive substances called phenyltropanes. BTCP is a potent inhibitor of the dopamine transporter (DAT), which is responsible for the reuptake of dopamine from the synaptic cleft, leading to an increase in dopamine levels in the brain. Due to its pharmacological properties, BTCP has been studied extensively for its potential use as a research tool in neuroscience and pharmacology.
Mechanism of Action
3-(1-piperidinylcarbonyl)bicyclo[2.2.2]octane-2-carboxylic acid binds to the DAT and prevents the reuptake of dopamine from the synaptic cleft, leading to an increase in dopamine levels in the brain. This increase in dopamine levels can lead to various physiological and behavioral effects, including euphoria, increased motor activity, and decreased appetite.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in animal models, including increased locomotor activity, decreased food intake, and increased dopamine release in the brain. This compound has also been shown to have anxiogenic effects, which may be due to its effects on the dopamine system.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(1-piperidinylcarbonyl)bicyclo[2.2.2]octane-2-carboxylic acid in lab experiments is its selectivity for DAT. This property allows researchers to study the role of dopamine in various physiological and pathological conditions without affecting other neurotransmitter systems. However, one of the limitations of using this compound is its potential for abuse and addiction, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research involving 3-(1-piperidinylcarbonyl)bicyclo[2.2.2]octane-2-carboxylic acid. One area of interest is the development of new compounds that selectively target DAT with improved pharmacological properties. Another area of interest is the study of the long-term effects of this compound on the dopamine system and behavior, which may have implications for the treatment of addiction and other neurological disorders. Additionally, the use of this compound in combination with other psychoactive substances may provide new insights into the mechanisms of action of these drugs.
Scientific Research Applications
3-(1-piperidinylcarbonyl)bicyclo[2.2.2]octane-2-carboxylic acid has been used extensively as a research tool in neuroscience and pharmacology due to its ability to selectively inhibit DAT. This property makes it useful for studying the role of dopamine in various physiological and pathological conditions, including addiction, depression, and Parkinson's disease. This compound has also been used to study the mechanisms of action of other psychoactive substances, such as cocaine and amphetamines.
properties
IUPAC Name |
3-(piperidine-1-carbonyl)bicyclo[2.2.2]octane-2-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO3/c17-14(16-8-2-1-3-9-16)12-10-4-6-11(7-5-10)13(12)15(18)19/h10-13H,1-9H2,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRTYWVHTHDSHOH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2C3CCC(C2C(=O)O)CC3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.